Cas no 132633-97-7 (Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-)

Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)- structure
132633-97-7 structure
Product Name:Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-
CAS No:132633-97-7
MF:C4H11BrClN2O2P
MW:265.473099946976
CID:183447
PubChem ID:125554
Update Time:2025-04-19

Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-
    • (2-bromoethylamino)-(2-chloroethylamino)phosphinic acid
    • Isophosphamide bromide mustard
    • N-(2-Bromoethyl)-N'-(2-chloroethyl)phosphorodiamidic acid
    • 132633-97-7
    • DTXSID70157676
    • Phosphorodiamidic acid, N-(2-bromoethyl)-N'-(2-chloroethyl)-
    • Inchi: 1S/C4H11BrClN2O2P/c5-1-3-7-11(9,10)8-4-2-6/h1-4H2,(H3,7,8,9,10)
    • InChI Key: ONDMKWOOMAPTPJ-UHFFFAOYSA-N
    • SMILES: BrCCNP(NCCCl)(=O)O

Computed Properties

  • Exact Mass: 263.94313
  • Monoisotopic Mass: 263.94300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.36
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